N-(2-methyl-3-nitrophenyl)-5-oxo-1-(2-phenylethyl)pyrrolidine-3-carboxamide

• IUPAC Name: N-(2-methyl-3-nitrophenyl)-5-oxo-1-(2-phenylethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21N3O4/c1-14-17(8-5-9-18(14)23(26)27)21-20(25)16-12-19(24)22(13-16)11-10-15-6-3-2-4-7-15/h2-9,16H,10-13H2,1H3,(H,21,25)
• InChI Key: WGOWZKBNPSURPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)C2CC(=O)N(C2)CCC3=CC=CC=C3
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

N-(2-methyl-3-nitrophenyl)-5-oxo-1-(2-phenylethyl)pyrrolidine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MNPA and is a derivative of pyrrolidine. MNPA has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of MNPA is not fully understood. However, studies have shown that it acts as an inhibitor of certain enzymes, including cyclooxygenases (COX) and lipoxygenases (LOX). It has also been shown to inhibit the activity of certain cancer cells and to induce apoptosis.
Biochemical and Physiological Effects:
MNPA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and leukotrienes, which are involved in inflammation. MNPA has also been shown to inhibit the activity of certain cancer cells, induce apoptosis, and inhibit the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level. MNPA is also stable and can be stored for long periods without degradation. However, MNPA has some limitations for use in lab experiments. It has a low solubility in water, which can make it difficult to work with. MNPA can also be expensive to synthesize, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of MNPA. One area of research is the development of MNPA derivatives with improved solubility and bioavailability. Another area of research is the identification of new applications for MNPA in scientific research. MNPA has also shown potential as a fluorescent probe for detecting the presence of metal ions, and further research in this area could lead to the development of new diagnostic tools. Additionally, the study of the mechanism of action of MNPA could lead to the development of new drugs that target specific enzymes and pathways.

Synthesis Methods

MNPA can be synthesized using various methods. One of the most commonly used methods involves the reaction of 2-methyl-3-nitrobenzoic acid with 2-phenylethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with pyrrolidine-3-carboxylic acid to obtain MNPA. Other methods involve the use of different coupling agents and reagents.

Scientific Research Applications

MNPA has shown potential applications in various fields of scientific research. It has been studied for its anticancer activity, anti-inflammatory properties, and its ability to act as an enzyme inhibitor. MNPA has also been used as a probe to study the binding of ligands to proteins and as a fluorescent probe to detect the presence of metal ions.